Cas no 410528-02-8 (Palovarotene)

• Product Name: Palovarotene
• CAS No: 410528-02-8
• MF: C₂₇H₃₀N₂O₂
• MW: 414.539307117462
• CID: 68045
• Update Time: 2025-06-08

Palovarotene Chemical and Physical Properties

Names and Identifiers

• Palovarotene
• 4-[(1E)-2-[5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-3-(1H-pyrazol-1-ylmethyl)-2-naphthalenyl]ethenyl]benzoic acid
• 4-[(E)-2-[5,5,8,8-tetramethyl-3-(pyrazol-1-ylmethyl)-6,7-dihydronaphthalen-2-yl]ethenyl]benzoic acid
• R 667
• Ro 3300074

• Inchi： 1S/C27H30N2O2/c1-26(2)12-13-27(3,4)24-17-22(18-29-15-5-14-28-29)21(16-23(24)26)11-8-19-6-9-20(10-7-19)25(30)31/h5-11,14-17H,12-13,18H2,1-4H3,(H,30,31)/b11-8+
• InChI Key： YTFHCXIPDIHOIA-DHZHZOJOSA-N
• SMILES： OC(C1C=CC(=CC=1)/C=C/C1C(CN2C=CC=N2)=CC2=C(C=1)C(C)(C)CCC2(C)C)=O

Computed Properties

• Exact Mass: 414.23100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.11
• PSA: 55.12000
• LogP: 6.14900

Palovarotene Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Palovarotene

Palovarotene (CAS No. 410528-02-8): A Comprehensive Overview of Its Applications and Recent Research Findings

Palovarotene, chemically identified by the CAS No. 410528-02-8, is a synthetic compound that has garnered significant attention in the field of pharmaceuticals and chemical biology due to its unique molecular structure and diverse biological activities. This compound belongs to the class of retinoids, which are derivatives of vitamin A, and has been extensively studied for its potential therapeutic applications, particularly in the treatment of various dermatological conditions and as a chemopreventive agent against certain types of cancer.

The molecular structure of Palovarotene (CAS No. 410528-02-8) features a polyunsaturated hydrocarbon backbone with a conjugated system that enhances its ability to interact with retinoid receptors. This structural feature is crucial for its biological activity, as it allows the compound to bind effectively to retinoic acid receptors (RARs) and retinoid X receptors (RXRs), which are essential for regulating gene expression involved in cell differentiation, proliferation, and apoptosis.

In recent years, Palovarotene has been the subject of numerous clinical and preclinical studies aimed at elucidating its mechanisms of action and exploring new therapeutic possibilities. One of the most promising areas of research has been its potential use in treating acne vulgaris. Studies have shown that Palovarotene can effectively modulate sebum production and keratinization, two key factors in acne pathogenesis. Additionally, its anti-inflammatory properties have been highlighted as a significant advantage over traditional retinoids like isotretinoin.

The pharmacokinetic profile of Palovarotene (CAS No. 410528-02-8) has also been extensively characterized. Unlike other retinoids, which often exhibit high systemic absorption and associated side effects, Palovarotene demonstrates better topical bioavailability and reduced systemic exposure. This makes it a more favorable candidate for dermal applications, where it can achieve therapeutic concentrations without causing widespread systemic effects.

Another area where Palovarotene has shown significant promise is in cancer chemoprevention. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing differentiation and apoptosis while suppressing proliferation. The exact mechanisms behind these effects are still being investigated, but preliminary findings suggest that Palovarotene interacts with multiple signaling pathways involved in cancer development, including the Wnt/β-catenin pathway and the hedgehog signaling pathway.

The synthesis of Palovarotene (CAS No. 410528-02-8) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of a polyunsaturated hydrocarbon core followed by functionalization to introduce the retinoid moiety. Advanced synthetic techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to optimize the synthesis pathway.

In conclusion, Palovarotene, identified by its CAS No. 410528-02-8, is a versatile compound with significant therapeutic potential in dermatology and oncology. Its unique molecular structure allows it to interact effectively with retinoid receptors, leading to diverse biological activities. Recent research findings continue to uncover new applications for this compound, making it a promising candidate for future clinical use.